Cas no 2172600-16-5 (4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol
• CAS No: 2172600-16-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6326761
• PubChem ID: 165597551
• Update Time: 2025-05-30

4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol
• 4-[1-(hydroxymethyl)cyclobutyl]-1-methylpiperidin-4-ol
• EN300-1632788
• 2172600-16-5

• Inchi： 1S/C11H21NO2/c1-12-7-5-11(14,6-8-12)10(9-13)3-2-4-10/h13-14H,2-9H2,1H3
• InChI Key： YJJVXJDDURXCLR-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CO)CCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.7Ų

Additional information on 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol

Introduction to 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol (CAS No. 2172600-16-5)

4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172600-16-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that exhibit a unique structural framework, combining a cyclobutyl moiety with a piperidine ring. The presence of a hydroxymethyl group at the 1-position and a methyl substituent at the 4-position of the piperidine ring contributes to its distinct chemical properties and potential biological activities.

The structural configuration of 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol makes it a versatile scaffold for drug discovery. The cyclobutyl ring introduces rigidity to the molecule, which can enhance binding affinity and selectivity, while the piperidine ring is a common pharmacophore in many bioactive compounds. The hydroxymethyl group provides opportunities for further functionalization, allowing for the synthesis of analogs with tailored properties. These structural features make this compound a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol scaffold has shown potential in preliminary studies as a lead compound for further optimization. Researchers have been exploring its interactions with various biological targets, including kinases and other enzymes relevant to cancer and inflammatory diseases. The compound’s ability to modulate these targets could lead to the development of new drugs with improved efficacy and reduced side effects.

One of the most exciting aspects of 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol is its potential in drug repurposing. Existing drugs or derivatives based on similar scaffolds have already demonstrated success in clinical trials, prompting scientists to investigate related compounds like this one. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol and identify promising candidates for further development. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional research methods.

The synthesis of 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired framework efficiently. These techniques not only improve the accessibility of the compound but also allow for modifications that enhance its pharmacological properties. The development of robust synthetic routes is crucial for advancing preclinical studies and eventual clinical applications.

From a medicinal chemistry perspective, 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol represents an intriguing example of how structural diversity can be harnessed to develop new therapeutics. The combination of cyclobutyl and piperidine moieties creates a unique chemical space that may be exploited for designing drugs with novel mechanisms of action. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their potential therapeutic benefits. This ongoing investigation underscores the importance of exploring diverse chemical scaffolds in pharmaceutical innovation.

The future directions for 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol include further exploration of its pharmacokinetic properties and toxicological profile. Understanding how the compound is metabolized and distributed in the body is essential for determining its suitability for clinical use. Additionally, preclinical studies in animal models will provide insights into its efficacy and safety before human trials can be initiated. These studies are critical steps in translating laboratory findings into viable therapeutic options for patients.

In conclusion, 4-1-(hydroxymethyl)cyclobutyl-1-methylpiperidin-4-ol (CAS No. 2172600-16-5) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. With continued advancements in synthetic chemistry and drug discovery technologies, this compound holds promise as a precursor to novel therapeutic agents that could improve patient outcomes worldwide.